Aeruginopeptin 228A
Overview
Description
Aeruginopeptin 228A is a cyclodepsipeptide.
Scientific Research Applications
Biosynthesis and Structural Diversity
Aeruginopeptin 228A, a member of the aeruginosin family of bioactive oligopeptides, is known for its structural diversity and bioactivity. Research on the biosynthesis of aeruginosin in cyanobacterial genera like Microcystis and Planktothrix reveals insights into the molecular basis of biosynthetic plasticity in the aeruginosin pathways. The aeruginosin synthetase gene clusters (aer) are crucial in this process, with variations in these clusters contributing to the structural diversity of aeruginosin congeners. The presence of tailoring enzymes like halogenases and sulfotransferases in the gene clusters accounts for structural peculiarities in individual aeruginosin variants. Deviations in the C-terminal nonribosomal peptide synthetase (NRPS) modules suggest different release mechanisms for these peptides (Ishida et al., 2009).
Enzymatic Studies and Structural Analysis
Studies on enzymes involved in aeruginosin biosynthesis, such as AerE, contribute significantly to understanding the biosynthetic pathway of the Choi moiety, a hallmark of aeruginosin. Crystallographic analysis of AerE from Microcystis aeruginosa, a protein with two cupin domains, has provided structural insights into its role in Choi moiety biosynthesis. The crystallization and X-ray diffraction analysis of AerE pave the way for a deeper understanding of the enzymatic processes involved in the production of aeruginosins and related peptides (Qiu et al., 2015).
properties
Product Name |
Aeruginopeptin 228A |
|---|---|
Molecular Formula |
C52H68N8O15 |
Molecular Weight |
1045.1 g/mol |
IUPAC Name |
(2S)-N-[(2S,5S,8S,11R,12S,15S,18S,21R)-5-benzyl-8-[(2S)-butan-2-yl]-21-hydroxy-2-[(1R)-1-hydroxyethyl]-15-[(4-hydroxyphenyl)methyl]-4,11-dimethyl-3,6,9,13,16,22-hexaoxo-10-oxa-1,4,7,14,17-pentazabicyclo[16.3.1]docosan-12-yl]-2-[[(2R)-2-hydroxy-3-(4-hydroxyphenyl)propanoyl]amino]pentanediamide |
InChI |
InChI=1S/C52H68N8O15/c1-6-27(2)42-52(74)75-29(4)43(58-45(67)35(20-22-40(53)65)54-48(70)39(64)26-32-14-18-34(63)19-15-32)49(71)56-37(24-31-12-16-33(62)17-13-31)46(68)55-36-21-23-41(66)60(50(36)72)44(28(3)61)51(73)59(5)38(47(69)57-42)25-30-10-8-7-9-11-30/h7-19,27-29,35-39,41-44,61-64,66H,6,20-26H2,1-5H3,(H2,53,65)(H,54,70)(H,55,68)(H,56,71)(H,57,69)(H,58,67)/t27-,28+,29+,35-,36-,37-,38-,39+,41+,42-,43-,44-/m0/s1 |
InChI Key |
UXBXSFBQJFREKB-ARBIPWNZSA-N |
Isomeric SMILES |
CC[C@H](C)[C@H]1C(=O)O[C@@H]([C@@H](C(=O)N[C@H](C(=O)N[C@H]2CC[C@H](N(C2=O)[C@H](C(=O)N([C@H](C(=O)N1)CC3=CC=CC=C3)C)[C@@H](C)O)O)CC4=CC=C(C=C4)O)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@@H](CC5=CC=C(C=C5)O)O)C |
Canonical SMILES |
CCC(C)C1C(=O)OC(C(C(=O)NC(C(=O)NC2CCC(N(C2=O)C(C(=O)N(C(C(=O)N1)CC3=CC=CC=C3)C)C(C)O)O)CC4=CC=C(C=C4)O)NC(=O)C(CCC(=O)N)NC(=O)C(CC5=CC=C(C=C5)O)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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